Cas no 2172166-03-7 (2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutyl)acetic acid
• CAS No: 2172166-03-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5943171
• PubChem ID: 165571934
• Update Time: 2025-05-23

2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutyl)acetic acid
• 2-(3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}cyclobutyl)acetic acid
• 2172166-03-7
• EN300-1578108

• Inchi： 1S/C27H32N2O5/c30-25(29-16-19-13-18(14-19)15-26(31)32)11-5-6-12-28-27(33)34-17-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,18-19,24H,5-6,11-17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ZVKFWBFWUIYNJW-UHFFFAOYSA-N
• SMILES： OC(CC1CC(CNC(CCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutyl)acetic acid

Comprehensive Overview of 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutyl)acetic acid (CAS No. 2172166-03-7)

In the realm of synthetic organic chemistry and pharmaceutical research, 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutyl)acetic acid (CAS No. 2172166-03-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected cyclobutyl acetic acid derivative, is a critical intermediate in peptide synthesis and drug discovery. Its molecular architecture features a cyclobutyl ring conjugated with an acetic acid moiety, further modified by an Fmoc-protected amino pentanamide side chain, making it a versatile building block for advanced chemical transformations.

The growing interest in 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutyl)acetic acid aligns with the broader trends in targeted drug delivery and bioconjugation strategies. Researchers are increasingly exploring its utility in designing peptide-based therapeutics, particularly for conditions like cancer and autoimmune diseases. The Fmoc group in this compound serves as a protective moiety, enabling selective deprotection during solid-phase peptide synthesis (SPPS), a technique widely adopted in modern biopharmaceutical development.

From a synthetic perspective, the incorporation of a cyclobutyl scaffold in 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutyl)acetic acid offers enhanced conformational rigidity, which is pivotal for improving the binding affinity of peptide-based drugs. This attribute resonates with the current focus on structure-activity relationship (SAR) optimization in medicinal chemistry. Moreover, the compound’s carboxylic acid functionality allows for further derivatization, such as esterification or amide coupling, expanding its applicability in prodrug design and biomaterials engineering.

The demand for CAS No. 2172166-03-7 has surged in tandem with advancements in high-throughput screening (HTS) and combinatorial chemistry. Its role as a key synthon in generating diverse chemical libraries underscores its value in hit-to-lead optimization campaigns. Additionally, the compound’s compatibility with green chemistry principles—such as minimal byproduct formation and efficient purification—makes it a sustainable choice for industrial-scale applications.

In the context of AI-driven drug discovery, 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutyl)acetic acid has been featured in several machine learning-based molecular design studies. Its structural motifs are frequently analyzed for bioisosteric replacements and scaffold hopping strategies, addressing challenges like metabolic instability and poor bioavailability. This intersection of computational chemistry and experimental validation highlights the compound’s relevance in cutting-edge research.

Quality control and analytical characterization of CAS No. 2172166-03-7 are paramount for ensuring reproducibility in scientific studies. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These protocols align with the stringent standards of Good Manufacturing Practice (GMP), particularly for its use in preclinical development stages.

Looking ahead, the versatility of 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutyl)acetic acid positions it as a cornerstone in interdisciplinary research. Whether in peptide vaccines, biodegradable polymers, or enzyme inhibitors, its applications continue to evolve, driven by innovations in synthetic methodology and a deeper understanding of molecular interactions. As the scientific community prioritizes precision medicine and personalized therapeutics, this compound is poised to play an even more pivotal role in shaping the future of life sciences.